Cas no 83006-71-7 (1,3-Benzenedisulfonicacid,4-[[9,10-dihydro-8-hydroxy-4-[(1-methylethyl)amino]-9,10-dioxo-7-sulfo-1-anthracenyl]amino]-6-methyl-,sodium salt (1:3))

• Product name: 1,3-Benzenedisulfonicacid,4-[[9,10-dihydro-8-hydroxy-4-[(1-methylethyl)amino]-9,10-dioxo-7-sulfo-1-anthracenyl]amino]-6-methyl-,sodium salt (1:3)
• CAS No: 83006-71-7
• MF: C₂₄H₁₉N₂O₁₂S₃-₃^.₃[Na+]
• MW: 692.57826
• CID: 725751
• PubChem ID: 11970699

1,3-Benzenedisulfonicacid,4-[[9,10-dihydro-8-hydroxy-4-[(1-methylethyl)amino]-9,10-dioxo-7-sulfo-1-anthracenyl]amino]-6-methyl-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonicacid,4-[[9,10-dihydro-8-hydroxy-4-[(1-methylethyl)amino]-9,10-dioxo-7-sulfo-1-anthracenyl]amino]-6-methyl-,sodium salt (1:3)
• trisodium 5-[[9,10-dihydro-8-hydroxy-4-[(1-methylethyl)amino]-9,10-dioxo-7-sulphonato-1-anthryl]amino]toluene-2,4-disulphonate
• trisodium,4-[[8-hydroxy-9,10-dioxo-4-(propan-2-ylamino)-7-sulfonatoanthracen-1-yl]amino]-6-methylbenzene-1,3-disulfonate
• NS00059504
• 83006-71-7
• Trisodium 5-((9,10-dihydro-8-hydroxy-4-((1-methylethyl)amino)-9,10-dioxo-7-sulphonato-1-anthryl)amino)toluene-2,4-disulphonate
• EINECS 280-121-5

• Inchi： InChI=1S/C24H22N2O12S3.3Na/c1-10(2)25-13-5-6-14(26-15-8-11(3)17(40(33,34)35)9-18(15)41(36,37)38)21-20(13)22(27)12-4-7-16(39(30,31)32)23(28)19(12)24(21)29;;;/h4-10,25-26,28H,1-3H3,(H,30,31,32)(H,33,34,35)(H,36,37,38);;;/q;3*+1/p-3
• InChI Key： YLTPVZFXOWMUGN-UHFFFAOYSA-K
• SMILES： CC1=CC(=C(C=C1S(=O)(=O)[O-])S(=O)(=O)[O-])NC2=C3C(=C(C=C2)NC(C)C)C(=O)C4=C(C3=O)C(=C(C=C4)S(=O)(=O)[O-])O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 691.97932
• Monoisotopic Mass: 691.97932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 44
• Rotatable Bond Count: 4
• Complexity: 1310
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 275